Cas no 2171778-39-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid
• CAS No: 2171778-39-3
• MF: C₂₄H₂₅F₃N₂O₆
• MW: 494.460317373276
• CID: 6023640
• PubChem ID: 165801504
• Update Time: 2025-06-09

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid
• EN300-1481865
• 2171778-39-3
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[2-(2,2,2-trifluoroethoxy)ethyl]carbamoyl}butanoic acid

• Inchi： 1S/C24H25F3N2O6/c25-24(26,27)14-34-12-11-28-22(32)20(9-10-21(30)31)29-23(33)35-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20H,9-14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： JYIKWKGCFNNZGV-UHFFFAOYSA-N
• SMILES： FC(COCCNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 494.16647101g/mol
• Monoisotopic Mass: 494.16647101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid (CAS No. 2171778-39-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid (CAS No. 2171778-39-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoroethoxy moiety, which contribute to its potential applications in various therapeutic areas.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of bioactive peptides and peptidomimetics. The presence of this group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid ensures that the amino functionality remains protected during synthetic manipulations, thereby facilitating the construction of complex molecular architectures.

The trifluoroethoxy moiety is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The introduction of trifluoromethyl groups can significantly alter the electronic and steric properties of a molecule, leading to improved binding affinity and selectivity for target proteins. This makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid a promising candidate for the development of novel therapeutics.

Recent studies have highlighted the potential of this compound in various biological applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby inhibiting its catalytic activity and reducing the progression of disease symptoms.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid as a lead compound for the development of anti-inflammatory agents. The results showed that the compound possesses significant anti-inflammatory properties, which could be attributed to its ability to modulate key signaling pathways involved in inflammation.

The versatility of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid extends beyond its therapeutic applications. In materials science, this compound has been investigated for its potential use in the development of functional polymers and coatings. The unique combination of hydrophobic and fluorinated moieties makes it suitable for applications requiring enhanced surface properties and chemical resistance.

From a synthetic perspective, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid can be synthesized through a multi-step process involving protected amino acid derivatives and fluorinated reagents. The synthesis typically involves coupling reactions between protected amino acids and trifluoroethylamine derivatives, followed by deprotection steps to yield the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{2-(2,2,2-trifluoroethoxy)ethylcarbamoyl}butanoic acid (CAS No. 2171778-39-3) is a multifaceted compound with significant potential in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development in various fields. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of complex biological systems.